molecular formula C18H17ClN2O3 B2478229 4-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide CAS No. 922054-63-5

4-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

Cat. No. B2478229
CAS RN: 922054-63-5
M. Wt: 344.8
InChI Key: YAZAUXJLPUTSRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antioxidant Activity and Chemical Reactions

Isoxazolone derivatives, closely related in structure to the benzoxazepine class, have shown significant biological and medicinal properties. These compounds serve as intermediates for synthesizing numerous heterocycles and undergo various chemical transformations. A study emphasized the synthesis of 4-arylmethylideneisoxazol-5(4H)-ones, highlighting the importance of such compounds in the development of new pharmaceuticals due to their antioxidant activities and potential therapeutic applications (Laroum et al., 2019).

Pharmacological Insights into Benzodiazepines and Imidazole Derivatives

Research on benzodiazepines and imidazole derivatives offers insight into their pharmacological actions, including their use in treating anxiety, depression, and other central nervous system (CNS) disorders. These studies provide a foundation for understanding how structural modifications, such as those found in benzoxazepine derivatives, could impact therapeutic efficacy and drug development. For example, clozapine, a dibenzodiazepine derivative, is distinguished by its unique antipsychotic properties, serving as a reference point for evaluating the potential CNS activities of related compounds (Ashby & Wang, 1996).

Environmental and Analytical Applications

The review of parabens' occurrence, fate, and behavior in aquatic environments provides a pertinent example of how related compounds are analyzed and monitored in environmental studies. Such research underscores the importance of understanding the environmental impact and biodegradability of chemical compounds, including pharmaceuticals and personal care products. It also highlights the methodologies used to detect and quantify these compounds in water bodies, which could be applicable to studying the environmental fate of benzoxazepine derivatives (Haman et al., 2015).

Advanced Oxidation Processes for Degradation

The review on the degradation of acetaminophen by advanced oxidation processes (AOPs) illustrates the research interest in environmental chemistry, specifically in removing recalcitrant pharmaceutical compounds from water. This type of study is relevant for understanding how complex organic compounds, potentially including benzoxazepine derivatives, can be effectively broken down in environmental settings or wastewater treatment processes. The focus on by-products, biotoxicity, and degradation pathways provides a comprehensive view of the challenges and solutions in dealing with pharmaceutical pollutants (Qutob et al., 2022).

properties

IUPAC Name

4-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17ClN2O3/c1-2-21-9-10-24-16-8-7-14(11-15(16)18(21)23)20-17(22)12-3-5-13(19)6-4-12/h3-8,11H,2,9-10H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAZAUXJLPUTSRR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.